![molecular formula C10H11NO2S B2830837 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(thiophen-2-yl)methanone CAS No. 1853058-51-1](/img/structure/B2830837.png)
2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(thiophen-2-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of similar compounds, such as 2-oxa-5-azabicyclo[2.2.1]heptane, has been reported. For instance, a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes has been used to synthesize oxygenated 2-azabicyclo[2.2.1]heptanes . An unexpected intramolecular cyclization during the reaction of furfurylamine with maleimides has also been reported as a novel strategy for the efficient green synthesis of the 7-oxa-2-azabicyclo[2.2.1]hept-5-ene skeleton .Molecular Structure Analysis
The molecular structure of similar compounds, such as 2-oxa-5-azabicyclo[2.2.1]heptane, has been analyzed. The InChI code for this compound is 1S/C5H9NO/c1-4-3-7-5(1)2-6-4/h4-6H,1-3H2 .Scientific Research Applications
Stereoselective Synthesis and Drug Design Applications
Stereoselective Synthesis of Bicyclic Tetrahydrofuran-fused β-lactams
A study by Mollet et al. (2012) presented a methodology for synthesizing cis-2-oxa-6-azabicyclo[3.2.0]heptan-7-ones from cis-3-benzyloxy-4-(2-mesyloxyethyl)azetidin-2-ones. These compounds, which share structural motifs with 2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(thiophen-2-yl)methanone, were converted into methyl cis-3-aminotetrahydrofuran-2-carboxylates, demonstrating their potential as promising compounds within drug design due to their structural uniqueness and functional versatility (Mollet, D’hooghe, & Kimpe, 2012).
Novel β-lactamase Inhibitors from Clavulanic Acid
Synthesis of β-lactamase Inhibitors
Research by Hunt and Zomaya (1982) involved the preparation of (5R)-3-vinyl-4-oxa-1-azabicyclo[3.2.0]hept-2-en-7-one, leading to products that act as β-lactamase inhibitors. This study underscores the significance of bicyclic structures in developing inhibitors that can extend the efficacy of β-lactam antibiotics, suggesting a potential area of application for compounds like this compound in addressing antibiotic resistance (Hunt & Zomaya, 1982).
Development of Backbone-Constrained γ-Amino Acid Analogues
Synthesis of γ-Amino Acid Analogues
Garsi et al. (2022) described a synthetic approach to C-3 disubstituted 2-oxa-5-azabicyclo[2.2.1]heptanes, highlighting their utility as carbon-atom bridged morpholines and the potential to create backbone-constrained analogues of FDA-approved drugs. This research demonstrates the value of bicyclic structures in medicinal chemistry, particularly in the design of new therapeutic agents (Garsi et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
2-oxa-5-azabicyclo[2.2.1]heptan-5-yl(thiophen-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO2S/c12-10(9-2-1-3-14-9)11-5-8-4-7(11)6-13-8/h1-3,7-8H,4-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSFYVIFOAFFCMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CN(C1CO2)C(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.